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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

In the realm of polymer science, the longevity and durability of materials are paramount.
Photodegradation, a process initiated by exposure to light, particularly UV radiation, can lead to
a cascade of undesirable effects, including discoloration, loss of gloss, and a decline in
mechanical integrity. To counteract these detrimental effects, hindered amine light stabilizers
(HALS) are incorporated into polymeric materials. This guide provides a detailed performance
comparison of two widely used HALS: Chimassorb 119 and Tinuvin 770, offering researchers,
scientists, and drug development professionals a comprehensive overview to inform their

material selection.

At a Glance: Key Differences and Chemical
Structures

Chimassorb 119 and Tinuvin 770 are both hindered amine light stabilizers, yet they differ
significantly in their molecular weight, a key factor that dictates their performance
characteristics. Chimassorb 119 is a high molecular weight HALS, which generally translates
to lower volatility and reduced migration out of the polymer matrix, suggesting excellent long-
term thermal and light stability. In contrast, Tinuvin 770 is a low molecular weight HALS, known
for its high mobility within the polymer, which can provide excellent surface protection and light
stability, particularly in thick cross-sections.
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Feature Chimassorb 119 Tinuvin 770

N,N"-[1,2-ethanediylbis|[[[4,6-
bis[butyl(1,2,2,6,6-
pentamethyl-4-
piperidinyl)amino]-1,3,5-
) triazine-2-yllimino]-3,1- Bis(2,2,6,6-tetramethyl-4-
Chemical Name
propanediyl]]bis[N',N"-dibutyl- piperidyl) sebacate
N',N"-bis(1,2,2,6,6-
pentamethyl-4-
piperidinyl)-1,3,5-triazine-2,4,6-

triamine
CAS Number 106990-43-6 52829-07-9
Molecular Weight 2285.61 g/mol 480.7 g/mol
) ] White to cream crystalline
Physical Form Slightly yellow granules
granules
Melting Point 115 - 150 °C 81-85°C

Performance Insights: A Tale of Two Molecular
Weights

While direct, publicly available experimental data comparing Chimassorb 119 and Tinuvin 770
under identical conditions is limited, their performance can be inferred from their classification
as high and low molecular weight HALS, respectively.

Chimassorb 119 (High Molecular Weight HALS):

e Long-Term Stability: Due to its high molecular weight, Chimassorb 119 exhibits low volatility
and migration, ensuring it remains within the polymer matrix for extended periods. This leads
to superior long-term thermal and photostabilization.[1]

e Reduced Interaction: Its structure is designed to minimize interactions with other additives
and acidic components in the environment, reducing the likelihood of discoloration.
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» Bulk Protection: Provides excellent protection throughout the bulk of the polymer.[2]
Tinuvin 770 (Low Molecular Weight HALS):

o Surface Protection: Its higher mobility allows it to concentrate on the surface of the polymer,
offering excellent protection against surface degradation phenomena like loss of gloss and
chalking.

e Thick Section Efficacy: Particularly effective in stabilizing thick polymer sections.

o Potential for Migration: The lower molecular weight can lead to higher volatility and a greater
tendency to migrate out of the polymer, especially at elevated temperatures, which may
impact long-term performance.

Experimental Protocols for Performance Evaluation

To rigorously assess the performance of HALS like Chimassorb 119 and Tinuvin 770, a series
of standardized experimental protocols are employed. These tests simulate real-world
degradation conditions and quantify the extent of stabilization.

Accelerated Weathering

This is a fundamental test to evaluate the photostabilizing efficacy of HALS.

o Standard: ASTM D2565 (Xenon-Arc), ASTM D4329 (Fluorescent UV), ISO 4892-2 (Xenon-
Arc).

o Methodology: Polymer samples containing the HALS are exposed to intense UV radiation,
elevated temperatures, and moisture cycles in a controlled chamber to accelerate the aging
process. The exposure cycles are designed to mimic different environmental conditions.

o Performance Metrics: The degradation of the samples is monitored over time by measuring
changes in color, gloss, and mechanical properties.
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Accelerated weathering experimental workflow.

Evaluation of Physical and Chemical Properties
1. Color Stability:

o Standard: CIE Lab* color space measurement.

» Methodology: A spectrophotometer or colorimeter is used to measure the L* (lightness), a*
(red-green), and b* (yellow-blue) values of the polymer samples before and after weathering.
The total color change (AE*) is calculated to quantify discoloration.[3][4][5]

2. Gloss Retention:
o Standard: ASTM D523.[6][7][8][9][10]

* Methodology: A gloss meter measures the specular gloss of the sample surface at a specific
angle (typically 20°, 60°, or 85°). The percentage of gloss retained after weathering is a key
indicator of surface degradation.[6][8][9][10]

3. Mechanical Properties:
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o Standard: ASTM D638 (Tensile Properties).[11][12][13][14][15]

o Methodology: Tensile strength, elongation at break, and tensile modulus of the polymer
samples are measured before and after weathering using a universal testing machine. The
retention of these properties indicates the stabilizer's effectiveness in preventing bulk
degradation.[11][12][13][14][15]

4. Chemical Degradation (Carbonyl Index):

» Methodology: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor the
formation of carbonyl groups (C=0), which are a primary indicator of polymer oxidation. The
carbonyl index is calculated as the ratio of the absorbance of the carbonyl peak to a
reference peak that does not change during degradation.[16][17][18][19][20]

Mechanism of Action: The Denisov Cycle

Hindered amine light stabilizers do not absorb UV radiation. Instead, they function as radical
scavengers, interrupting the auto-oxidation cycle of polymer degradation. This mechanism,
known as the Denisov cycle, involves the HALS being converted to a stable nitroxyl radical,
which then traps the highly reactive free radicals that would otherwise lead to polymer chain
scission and degradation. A key advantage of this mechanism is that the HALS is regenerated,
allowing a single molecule to participate in the stabilization process multiple times.
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Simplified Denisov cycle for HALS stabilization.

Conclusion

The choice between Chimassorb 119 and Tinuvin 770 hinges on the specific requirements of
the application. For applications demanding long-term durability, thermal stability, and minimal
additive migration, the high molecular weight Chimassorb 119 is likely the superior choice.
Conversely, for applications where excellent surface protection and performance in thick
sections are critical, the low molecular weight Tinuvin 770 may be more suitable.

It is imperative for researchers and developers to conduct their own experimental evaluations
using the protocols outlined in this guide to determine the optimal HALS for their specific
polymer system and end-use conditions. The interplay between the polymer matrix, other
additives, and the service environment will ultimately dictate the real-world performance of
these stabilizers. service environment will ultimately dictate the real-world performance of these
stabilizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Head-to-Head Battle of Photostabilizers: Chimassorb
119 vs. Tinuvin 770]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#performance-comparison-of-chimassorb-
119-vs-tinuvin-770]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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